Calcipotriol Impurity C
Calcipotriol Impurity C
The trans-isomeric impurity of Calcipotriene and a vitamin D3 analogue with an antitumor effect.
Brand Name:
Vulcanchem
CAS No.:
113082-99-8
VCID:
VC0196320
InChI:
InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10+/t17-,22-,23-,24+,25-,26+,27-/m1/s1
SMILES:
CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Molecular Formula:
C27H40O3
Molecular Weight:
412.6 g/mol
Calcipotriol Impurity C
CAS No.: 113082-99-8
Impurities
VCID: VC0196320
Molecular Formula: C27H40O3
Molecular Weight: 412.6 g/mol
CAS No. | 113082-99-8 |
---|---|
Product Name | Calcipotriol Impurity C |
Molecular Formula | C27H40O3 |
Molecular Weight | 412.6 g/mol |
IUPAC Name | (1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
Standard InChI | InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10+/t17-,22-,23-,24+,25-,26+,27-/m1/s1 |
Standard InChIKey | LWQQLNNNIPYSNX-GMGGYIQASA-N |
Isomeric SMILES | C[C@H](/C=C/[C@H](C1CC1)O)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C\4/C[C@H](C[C@@H](C4=C)O)O)C |
SMILES | CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
Canonical SMILES | CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
Appearance | White to Off-White Solid |
Melting Point | >169°C |
Description | The trans-isomeric impurity of Calcipotriene and a vitamin D3 analogue with an antitumor effect. |
Synonyms | (5E)-Calcipotriene; (1S,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4-Cyclopropyl-4-hydroxy-1-methyl-2-buten-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-1,3-cyclohexanediol; 5,6-trans-Calcipotriol; PRI 2205 |
PubChem Compound | 9801803 |
Last Modified | Nov 11 2021 |
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